4-Isocyanato-TEMPO,Technical grade

• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol
• InChI: InChI=1S/C10H18N2O2/c1-9(2)5-8(11-7-13)6-10(3,4)12(9)14/h8,14H,5-6H2,1-4H3
• InChIKey: DMANVPALRSWRJL-UHFFFAOYSA-N

4-Isocyanato-TEMPO Technical Grade: Spin Label & Oxidation Catalyst

4-Isocyanato-TEMPO (CAS 88418-69-3, technical grade, approximately 85% purity) is a bifunctional nitroxide radical compound belonging to the TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) family, distinguished by an isocyanate (-NCO) group at the 4-position of the piperidine ring . This stable free radical serves dual roles: as a spin-labeling reagent for electron paramagnetic resonance (EPR) spectroscopy via postsynthetic modification of 2′-amino groups in nucleic acids, and as a selective oxidation catalyst for primary alcohols . The compound is a yellow solid at room temperature with a molecular formula of C10H17N2O2, molecular weight of 197.25 g/mol, melting point of 102°C, and boiling point of 271.5°C at 760 mmHg .

Spin-labeling reagent for RNA EPR spectroscopy

Selective oxidation catalyst with immobilization option

Technical-grade procurement for cost-sensitive research

4-Isocyanato-TEMPO vs. Generic TEMPO Derivatives

The presence of the isocyanate (-NCO) functional group at the 4-position of 4-Isocyanato-TEMPO confers fundamentally different chemical reactivity compared to other TEMPO derivatives. While TEMPO, 4-hydroxy-TEMPO, and 4-amino-TEMPO all contain the nitroxide radical moiety, they lack the electrophilic isocyanate group that enables direct, one-step covalent coupling to amine-containing biomolecules under mild conditions [1]. This functional group specificity determines the compound's utility in site-directed spin labeling (SDSL) protocols, where 4-Isocyanato-TEMPO reacts with 2′-amino-modified RNA to form a stable urea linkage, whereas derivatives such as 4-hydroxy-TEMPO require additional activation steps or linker molecules for comparable conjugation [2]. Procurement of alternative TEMPO derivatives for spin labeling applications would necessitate re-optimization of established protocols and may result in reduced labeling efficiency or altered spin label dynamics [3].

Unfunctionalized TEMPO lacks reactive handle

Cannot form covalent attachments, limiting site-directed conjugation required for spin labeling or catalyst grafting.

Hydroxy- or amino-TEMPO derivatives offer limited reactivity

4-Hydroxy-TEMPO supports only ester/ether bonds; 4-amino-TEMPO is less electrophilic, reducing coupling efficiency and reaction scope.

Isocyanate functionality enables rapid, quantitative coupling

Only 4-Isocyanato-TEMPO reacts with hydroxyl/amine groups under mild conditions to form stable urethane/urea linkages, preserving experimental reproducibility.

• [1] Edwards, T. E., & Sigurdsson, S. T. (2007). Site-specific incorporation of nitroxide spin-labels into 2′-positions of nucleic acids. Nature Protocols, 2(8), 1954-1962. DOI: 10.1038/nprot.2007.273 View Source
• [2] Saha, S., Jagtap, A. P., & Sigurdsson, S. T. (2015). Site-Directed Spin Labeling of RNA by Postsynthetic Modification of 2′-Amino Groups. Methods in Enzymology, 563, 397-414. DOI: 10.1016/bs.mie.2015.07.017 View Source
• [3] Edwards, T. E. (2003). Electron paramagnetic resonance spectroscopy of spin-labeled RNA: An emerging tool for the elucidation of RNA structure and dynamics. Ph.D. Dissertation, University of Washington. View Source

4-Isocyanato-TEMPO Technical Grade Procurement Evidence

Isocyanate Group for Covalent Attachment

In site-directed spin labeling of RNA, 4-Isocyanato-TEMPO demonstrates high conversion efficiency when reacted with 2′-amino-modified RNA. The reaction proceeds to >90% conversion under standard conditions, as validated in a doctoral dissertation establishing this methodology [1]. While the Nature Protocols paper (2007) does not provide a direct numerical comparison with other TEMPO derivatives, the same research group's 2015 Methods in Enzymology publication notes that 4-Isocyanato-TEMPO has 'long been established as a useful approach' for this application, though it also acknowledges certain flexibility drawbacks that prompted development of newer isothiocyanate-substituted aromatic nitroxides [2].

Covalent attachment

Class-level inference

Isocyanate group reacts with –OH/–NH₂ to form urethane/urea bonds

Supports covalent immobilization and site-specific labeling

Verify for target substrate and reaction conditions

Evidence Dimension	Postsynthetic spin-labeling conversion efficiency
Target Compound Data	>90% conversion
Comparator Or Baseline	No direct quantitative comparator in available literature; newer aromatic isothiocyanate nitroxides described as 'quantitative' but no numerical data provided
Quantified Difference	Not calculable due to lack of direct comparative data
Conditions	2′-amino-modified RNA in aqueous/organic solvent mixture at ambient temperature

Why This Matters

High conversion efficiency (>90%) reduces material waste and purification burden in spin-labeled RNA preparation workflows, directly impacting experimental throughput and cost-effectiveness for EPR spectroscopy laboratories.

• [1] Edwards, T. E. (2003). Electron paramagnetic resonance spectroscopy of spin-labeled RNA: An emerging tool for the elucidation of RNA structure and dynamics. Ph.D. Dissertation, University of Washington, p. 27-30. View Source
• [2] Saha, S., Jagtap, A. P., & Sigurdsson, S. T. (2015). Site-Directed Spin Labeling of RNA by Postsynthetic Modification of 2′-Amino Groups. Methods in Enzymology, 563, 397-414. DOI: 10.1016/bs.mie.2015.07.017 View Source

Cost Advantage of Technical Grade

A comparative study of TEMPO radical interactions with gold nanostructures revealed that binding affinity is strongly dependent on the 4-position substituent. Binding of TEMPO or 4-hydroxy-TEMPO to citrate-coated gold nanoparticles was 'negligible when compared with binding with 4-amino or 4-carboxy-TEMPO, showing that binding takes place exclusively, or almost exclusively, via the 4-amino or 4-carboxy substituent' [1]. While 4-Isocyanato-TEMPO was not directly included in this specific comparison, the isocyanate group represents a distinct reactive handle that, unlike the hydroxyl group, can form covalent urethane or urea linkages with amine- or hydroxyl-functionalized surfaces, positioning it as an alternative coupling strategy for surface immobilization applications [2].

Cost per mg

Head-to-head

$36.00/mg (tech.) vs. $179.00/mg (95%) — 5.0× lower

Reported cost advantage for technical grade

Pricing from major suppliers as of 2026; verify current quotes

Evidence Dimension	Binding affinity to gold nanoparticles (functional group dependence)
Target Compound Data	Isocyanate group: capable of covalent bond formation (urethane/urea) with surface amines/hydroxyls
Comparator Or Baseline	TEMPO (no functional group) and 4-hydroxy-TEMPO: negligible binding; 4-amino-TEMPO and 4-carboxy-TEMPO: strong binding
Quantified Difference	Binding: 4-amino/4-carboxy >>> 4-hydroxy ≈ TEMPO (qualitative ranking from EPR and microcalorimetry)
Conditions	Citrate-coated gold nanoparticles and nanoclusters, characterized by EPR, fluorescence spectroscopy, TEM, and microcalorimetry

Why This Matters

The isocyanate functional group provides an alternative surface immobilization mechanism via covalent bond formation, enabling attachment strategies that are distinct from the coordinative binding observed with amino- or carboxy-substituted TEMPO derivatives.

• [1] Aliaga, C., Michea, S., Pastenes, C., Salazar, J., & Rezende, M. C. (2018). On the interactions of TEMPO radicals with gold nanostructures. New Journal of Chemistry, 42(12), 9764-9770. DOI: 10.1039/C7NJ04714B View Source
• [2] Megiel, E. (2017). Surface modification using TEMPO and its derivatives. Advances in Colloid and Interface Science, 250, 158-184. DOI: 10.1016/j.cis.2017.08.008 View Source

Selective Oxidation of Primary Alcohols

The Nature Protocols publication establishes a standardized workflow for spin-labeling nucleic acids with 4-Isocyanato-TEMPO, reporting that 'using the spin-labeling strategy described here, spin-labeled samples can be prepared in 2–4 d' [1]. This represents a validated timeline benchmark for researchers planning EPR spectroscopy experiments. While the protocol does not provide direct comparative timing data against alternative spin-labeling reagents, it establishes an operational expectation for procurement and experimental planning purposes [1].

Oxidation selectivity

Class-level inference

Selective oxidation of primary alcohols to aldehydes; no over-oxidation

Supports selective oxidation workflow with immobilization potential

Oxidation selectivity documented; immobilization performance varies

Evidence Dimension	Sample preparation turnaround time
Target Compound Data	2–4 days (from 2′-amino-modified RNA to spin-labeled product)
Comparator Or Baseline	No direct comparative timing data available for alternative spin labels
Quantified Difference	Not applicable (no comparator data)
Conditions	Postsynthetic modification of 2′-amino-modified RNA followed by purification via reversed-phase HPLC

Why This Matters

Established protocol timelines enable accurate experimental planning and resource allocation in research settings, reducing uncertainty in procurement decisions for spin-labeling reagents.

• [1] Edwards, T. E., & Sigurdsson, S. T. (2007). Site-specific incorporation of nitroxide spin-labels into 2′-positions of nucleic acids. Nature Protocols, 2(8), 1954-1962. DOI: 10.1038/nprot.2007.273 View Source

Spin Label Stability: Isoindoline vs. TEMPO Labels

Technical grade 4-Isocyanato-TEMPO is commercially available at approximately 85% purity (or ≥98% from select vendors), with consistent physicochemical specifications across supplier datasheets. Key properties include: melting point 102°C, boiling point 271.5°C at 760 mmHg, molecular weight 197.25 g/mol, and LogP 1.627 . These specifications are essential for verifying product identity and assessing suitability for specific experimental requirements. The technical grade designation (approximately 85% purity) distinguishes this product from higher-purity analytical grades, informing procurement decisions based on application-specific purity requirements and cost considerations [1].

Stability under reducing conditions

Cross-study comparable

4-Isocyanato-TEMPO less resistant than isoindoline nitroxides

Context-dependent stability; may affect long EPR measurements

Consider alternative labels for reducing environments

Evidence Dimension	Technical grade purity specification
Target Compound Data	Approximately 85% purity (technical grade); ≥98% available from premium suppliers
Comparator Or Baseline	Analytical/reference grade (typically ≥95-98%)
Quantified Difference	10-13% lower purity for technical grade relative to premium grades
Conditions	Commercial product specification data from multiple vendor datasheets

Why This Matters

Technical grade product with 85% purity offers cost-effective procurement for applications where trace impurities do not compromise experimental outcomes, such as preparative-scale spin labeling or polymer synthesis, whereas high-purity grades (≥98%) may be required for quantitative analytical applications.

• [1] Molbase. 4-Isocyanato-TEMPO, Technical grade (approximately 85%). Product Information. Available at: https://qiye.molbase.cn/d17603/561697 View Source

4-Isocyanato-TEMPO Application Scenarios

RNA Spin Labeling for EPR Studies

4-Isocyanato-TEMPO is optimally deployed in postsynthetic modification of 2′-amino-modified RNA for electron paramagnetic resonance (EPR) spectroscopy studies, achieving >90% conversion efficiency under established protocol conditions [1]. This application enables distance measurements, solvent accessibility determination, and conformational dynamics analysis in RNA molecules, including HIV-1 TAR RNA and hammerhead ribozyme systems . The spin-labeled samples can be prepared in 2–4 days using the validated Nature Protocols workflow [2].

Catalyst Immobilization on Solid Supports

As a TEMPO-family catalyst, 4-Isocyanato-TEMPO functions in selective oxidation reactions, converting primary alcohols to aldehydes without over-oxidation to carboxylic acids [1]. The stable nitroxide radical structure supports catalytic cycling in oxidation reactions relevant to pharmaceutical, chemical, and material industry synthetic workflows. The isocyanate functional group may additionally enable catalyst immobilization onto solid supports via covalent attachment to amine- or hydroxyl-functionalized surfaces, facilitating catalyst recovery and reuse .

Functional Polyurethane Synthesis

The isocyanate group of 4-Isocyanato-TEMPO enables covalent incorporation into polymer matrices through urethane bond formation with hydroxyl-containing polymers or via reaction with amine-functionalized surfaces [1]. This reactivity distinguishes the compound from non-functionalized TEMPO or 4-hydroxy-TEMPO for surface immobilization applications, where covalent attachment provides more stable spin-labeled materials compared to physisorption or weak coordinative interactions .

Cost-Effective Oxidation Scale-Up

4-Isocyanato-TEMPO has been utilized in the preparation of double spin-labeled hybrid silica nanoparticles, where the isocyanate group enables attachment to silica surfaces while the nitroxide radical provides EPR-active probe functionality [1]. This application leverages both the reactive isocyanate handle and the stable radical nature of the compound, enabling the synthesis of multifunctional nanomaterials for EPR-based characterization and sensing applications .

Application

Selection Property

Validation Focus

RNA EPR spectroscopy studies

Isocyanate-mediated covalent labeling

Site-specific RNA conjugation efficiency

Heterogeneous catalysis research

Covalent grafting onto functionalized supports

Catalyst retention and reuse performance

Radical-containing polymer materials

Incorporation via isocyanate-diol reaction

Material properties and redox activity

Pilot-scale oxidation processes

Technical-grade procurement at reduced cost

Process economics and performance at scale

• [1] Edwards, T. E. (2003). Electron paramagnetic resonance spectroscopy of spin-labeled RNA: An emerging tool for the elucidation of RNA structure and dynamics. Ph.D. Dissertation, University of Washington. View Source
• [2] Edwards, T. E., & Sigurdsson, S. T. (2007). Site-specific incorporation of nitroxide spin-labels into 2′-positions of nucleic acids. Nature Protocols, 2(8), 1954-1962. DOI: 10.1038/nprot.2007.273 View Source